![molecular formula C22H24N6O4S B8754434 8-Ethyl-2-{4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid](/img/structure/B8754434.png)
8-Ethyl-2-{4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
Description
8-Ethyl-2-{4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C22H24N6O4S and its molecular weight is 468.5 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C22H24N6O4S |
|---|---|
Molecular Weight |
468.5 g/mol |
IUPAC Name |
8-ethyl-2-[4-[(2-methoxyphenyl)carbamothioyl]piperazin-1-yl]-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid |
InChI |
InChI=1S/C22H24N6O4S/c1-3-26-13-15(20(30)31)18(29)14-12-23-21(25-19(14)26)27-8-10-28(11-9-27)22(33)24-16-6-4-5-7-17(16)32-2/h4-7,12-13H,3,8-11H2,1-2H3,(H,24,33)(H,30,31) |
InChI Key |
SWTHZOOIUCYLFW-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCN(CC3)C(=S)NC4=CC=CC=C4OC)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![[4-(2-ethoxyphenyl)piperazin-1-yl]-(5-methoxy-1H-indol-2-yl)methanone](/img/structure/B8754411.png)
